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Compound of Interest

Compound Name: 1,3-Dibromotetrafluorobenzene

Cat. No.: B073227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1,3-
Dibromotetrafluorobenzene. It includes a detailed summary of its quantitative physical data,

standardized experimental protocols for the determination of these properties, and a

visualization of its application in the synthesis of advanced materials.

Core Physical Properties of 1,3-
Dibromotetrafluorobenzene
1,3-Dibromotetrafluorobenzene is a significant fluorinated aromatic compound utilized as a

building block in the synthesis of various specialty chemicals, including fluorinated liquid

crystals and pharmaceutical intermediates.[1][2] Its physical characteristics are crucial for its

application in diverse chemical reactions and material science.

A summary of the key physical properties of 1,3-Dibromotetrafluorobenzene is presented in

the table below.
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Property Value

Molecular Formula C₆Br₂F₄[3]

Molecular Weight 307.87 g/mol [3]

Melting Point 5-7 °C[4]

Boiling Point 200 °C (lit.)[3][4]

Density 2.18 g/mL at 25 °C (lit.)[3][4]

Refractive Index n20/D 1.516 (lit.)[3][4]

Appearance Colorless liquid[3][4]

Purity ≥ 98% (GC)[2]

Experimental Protocols for Physical Property
Determination
Accurate determination of the physical properties of 1,3-Dibromotetrafluorobenzene is

essential for its effective use in research and development. The following section outlines

detailed methodologies for key experimental procedures.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The capillary method is a common and reliable technique for determining the boiling

point of small quantities of liquid.

Methodology:

Seal one end of a capillary tube by heating it in a flame.

Attach the sealed capillary tube to a thermometer with the open end of the capillary tube

level with the thermometer bulb.

Place a small amount of 1,3-Dibromotetrafluorobenzene into a small test tube.
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Invert the capillary tube and place it into the test tube containing the sample, ensuring the

open end is submerged in the liquid.

Heat the sample gently in a heating block or oil bath.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The boiling point is the temperature at which the stream of bubbles is continuous and rapid.

[5]

Determination of Density (Pycnometer Method)
Density is the mass of a substance per unit volume. A pycnometer, a flask with a specific

volume, is commonly used for the precise determination of the density of liquids.

Methodology:

Thoroughly clean and dry an empty pycnometer and determine its mass (m₁).

Fill the pycnometer with distilled water of a known temperature and determine its mass (m₂).

The volume of the pycnometer (V) can be calculated using the density of water at that

temperature.

Empty and dry the pycnometer, then fill it with 1,3-Dibromotetrafluorobenzene at the same

temperature and determine its mass (m₃).

The density of 1,3-Dibromotetrafluorobenzene is calculated using the formula: Density =

(m₃ - m₁) / V[6]

Determination of Refractive Index (Abbe Refractometer)
The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. The Abbe refractometer is a common instrument for

measuring the refractive index of liquids.

Methodology:

Calibrate the Abbe refractometer using a standard liquid with a known refractive index.
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Place a few drops of 1,3-Dibromotetrafluorobenzene onto the prism of the refractometer.

Close the prism and allow the sample to reach thermal equilibrium with the instrument,

typically at 20°C.

Adjust the light source and the measurement knob until the dividing line between the light

and dark fields is sharp and centered in the crosshairs of the eyepiece.

Read the refractive index value from the instrument's scale.[7][8]

Purity Assessment by Gas Chromatography (GC)
Gas chromatography is a powerful analytical technique used to separate and analyze volatile

compounds. It is widely employed to determine the purity of organic compounds like 1,3-
Dibromotetrafluorobenzene.

Methodology:

Prepare a dilute solution of 1,3-Dibromotetrafluorobenzene in a suitable volatile solvent

(e.g., hexane or dichloromethane).

Inject a small volume of the sample solution into the gas chromatograph.

The sample is vaporized and carried by an inert gas (mobile phase) through a column

containing a stationary phase.

The components of the sample separate based on their differential partitioning between the

mobile and stationary phases.

A detector at the end of the column measures the quantity of each component as it elutes.

The purity is determined by calculating the area percentage of the main peak corresponding

to 1,3-Dibromotetrafluorobenzene relative to the total area of all peaks in the

chromatogram.[9]

Application in Synthesis: A Workflow for Fluorinated
Liquid Crystals
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1,3-Dibromotetrafluorobenzene serves as a crucial precursor in the synthesis of fluorinated

liquid crystals, which are integral components in modern display technologies.[1] The following

diagram illustrates a generalized logical workflow for this synthetic process.

Starting Material Functionalization Core Structure Assembly Side Chain Introduction Final Product

1,3-Dibromotetrafluorobenzene
Monofunctionalized Intermediate

(e.g., Grignard Reagent Formation)
Reaction with Mg Coupling Reaction

(e.g., Suzuki or Stille Coupling)

Coupling with
Aryl Boronic Acid/Ester Biphenyl or Terphenyl Core Alkylation or Acylation

Introduction of
Alkyl/Acyl Chain Fluorinated Liquid Crystal

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of fluorinated liquid crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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